Cas no 1797642-79-5 (N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide)

• Product Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide
• CAS No: 1797642-79-5
• MF: C₁₈H₁₃N₅O₂
• MW: 331.328122854233
• CID: 5372203
• Update Time: 2025-06-25

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide

• Inchi： 1S/C18H13N5O2/c24-17-9-14(19-11-20-17)18(25)22-13-6-2-1-5-12(13)15-10-23-8-4-3-7-16(23)21-15/h1-11H,(H,22,25)(H,19,20,24)
• InChI Key： BZYITSKLOMPCJY-UHFFFAOYSA-N
• SMILES： C1NC(C(NC2=CC=CC=C2C2=CN3C(=N2)C=CC=C3)=O)=CC(=O)N=1

Additional information on N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide (CAS No. 1797642-79-5): A Comprehensive Overview

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide (CAS No. 1797642-79-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide is composed of a pyrimidine core linked to an imidazopyridine moiety through an amide bond. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrimidine ring is known for its involvement in nucleic acid synthesis and its ability to form hydrogen bonds, which are crucial for molecular recognition and binding. The imidazopyridine moiety, on the other hand, is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide as an anticancer agent. In vitro experiments have demonstrated that this compound exhibits potent cytotoxic activity against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are critical for cell proliferation, survival, and metastasis, making them attractive targets for therapeutic intervention.

In addition to its anticancer properties, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has been shown to modulate the activity of immune cells involved in the inflammatory response, thereby providing a dual mechanism of action.

The pharmacokinetic properties of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide have been extensively studied to optimize its therapeutic potential. In vivo experiments have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it suitable for further development as an orally available drug candidate. Additionally, preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The clinical development of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide is currently underway. Phase I clinical trials have been initiated to evaluate its safety and efficacy in patients with advanced solid tumors. Preliminary results from these trials have been encouraging, with several patients showing partial responses or stable disease. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide (CAS No. 1797642-79-5) represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing the field of medicinal chemistry.